4-tert-butyl-N'-[(3-methylphenoxy)acetyl]benzohydrazide

• IUPAC Name: 4-tert-butyl-N'-[2-(3-methylphenoxy)acetyl]benzohydrazide
• InChI: InChI=1S/C20H24N2O3/c1-14-6-5-7-17(12-14)25-13-18(23)21-22-19(24)15-8-10-16(11-9-15)20(2,3)4/h5-12H,13H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: DNSGZJWUQVNQHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NNC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

4-tert-butyl-N'-[(3-methylphenoxy)acetyl]benzohydrazide, also known as MPTP-H, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in lab experiments.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N'-[(3-methylphenoxy)acetyl]benzohydrazide involves its ability to activate the Nrf2-ARE pathway, which is responsible for regulating cellular response to oxidative stress. This pathway is important for maintaining cellular homeostasis and protecting cells from damage. This compound has also been shown to inhibit the activity of monoamine oxidase B, an enzyme that is involved in the breakdown of dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase the levels of antioxidant enzymes in cells, which may protect against oxidative stress. Additionally, this compound has been shown to increase the levels of dopamine in the brain, which may have implications for the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-tert-butyl-N'-[(3-methylphenoxy)acetyl]benzohydrazide in lab experiments is its ability to protect cells from oxidative stress and potentially prevent cell death. Additionally, the compound has been shown to have neuroprotective effects, which could be useful in studying the mechanisms of neurodegenerative diseases. However, limitations include the need for further research to fully understand the compound's mechanism of action and potential side effects.

Future Directions

For research on 4-tert-butyl-N'-[(3-methylphenoxy)acetyl]benzohydrazide could include further studies on its potential use in treating Parkinson's disease, as well as investigating its effects on other neurodegenerative disorders. Additionally, research could focus on optimizing the synthesis of this compound and exploring its potential applications in other fields of study, such as cancer research.

Synthesis Methods

The synthesis of 4-tert-butyl-N'-[(3-methylphenoxy)acetyl]benzohydrazide involves the reaction of 4-tert-butylbenzohydrazide with 3-methylphenoxyacetyl chloride in the presence of a base such as triethylamine. The resulting product is a white solid that can be purified through recrystallization.

Scientific Research Applications

4-tert-butyl-N'-[(3-methylphenoxy)acetyl]benzohydrazide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have neuroprotective effects, meaning it may protect neurons from damage or death. Additionally, this compound has been studied for its potential use in treating Parkinson's disease, a neurodegenerative disorder that affects movement.